Cas no 2172514-13-3 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-methoxy-2-methylpropanoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-methoxy-2-methylpropanoic acid
• CAS No: 2172514-13-3
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 5804279
• PubChem ID: 165504864
• Update Time: 2025-06-14

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-methoxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-methoxy-2-methylpropanoic acid
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-3-methoxy-2-methylpropanoic acid
• 2172514-13-3
• EN300-1476127

• Inchi： 1S/C27H34N2O6/c1-4-5-10-18(15-24(30)29-27(2,17-34-3)25(31)32)28-26(33)35-16-23-21-13-8-6-11-19(21)20-12-7-9-14-22(20)23/h6-9,11-14,18,23H,4-5,10,15-17H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： XXMKHCIJBPZZMH-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(NC(C(=O)O)(C)COC)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 114Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-methoxy-2-methylpropanoic acid

Recent Advances in the Study of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-methoxy-2-methylpropanoic acid (CAS: 2172514-13-3)

The compound 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-methoxy-2-methylpropanoic acid (CAS: 2172514-13-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a heptanamido backbone, has shown promising potential in various applications, particularly in peptide synthesis and drug development. Recent studies have focused on elucidating its synthetic pathways, biological activities, and potential therapeutic applications.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a protecting group for amino acids during peptide synthesis, and the incorporation of this compound into peptide chains has been explored to enhance stability and bioavailability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the compound's unique structure facilitates efficient coupling reactions and minimizes side reactions, making it a valuable tool for the synthesis of complex peptides.

In addition to its utility in peptide synthesis, recent investigations have highlighted the compound's potential as a building block for novel drug candidates. Researchers have synthesized derivatives of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-methoxy-2-methylpropanoic acid and evaluated their biological activities. Preliminary results from in vitro studies suggest that these derivatives exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways, indicating potential applications in the development of anti-inflammatory agents.

Another significant advancement is the exploration of this compound's role in targeted drug delivery systems. A 2024 study published in Bioconjugate Chemistry reported the successful conjugation of the compound with nanoparticles, enabling the targeted delivery of therapeutic agents to specific tissues. This approach has shown promise in reducing off-target effects and improving the efficacy of treatments for conditions such as cancer and autoimmune diseases.

Despite these promising findings, challenges remain in the large-scale synthesis and application of this compound. Researchers are actively working to optimize synthetic protocols to improve yield and purity. Furthermore, detailed mechanistic studies are needed to fully understand its interactions with biological systems and to explore its potential toxicity profiles.

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-methoxy-2-methylpropanoic acid (CAS: 2172514-13-3) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug development, and targeted delivery systems underscore its potential to contribute to advancements in medicine. Continued research efforts will be essential to fully realize its therapeutic potential and address existing challenges.